4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole

• IUPAC Name: 1-(4-chloropyrazol-1-yl)-2-naphthalen-2-yloxyethanone
• InChI: InChI=1S/C15H11ClN2O2/c16-13-8-17-18(9-13)15(19)10-20-14-6-5-11-3-1-2-4-12(11)7-14/h1-9H,10H2
• InChI Key: YTFOPUNUMQSOGR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C=C(C=CC2=C1)OCC(=O)N3C=C(C=N3)Cl
• Molecular Formula: C15H11ClN2O2
• Molecular Weight: 286.71 g/mol

Description

4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole (CNAPP) is a chemical compound that has gained significant attention in the scientific research community due to its potential applications in various fields, including medicine, agriculture, and material science. CNAPP is a pyrazole derivative that has a chloro group and a naphthyloxyacetyl group attached to it.

Mechanism of Action

The exact mechanism of action of 4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole is not fully understood, but it is believed to act by inhibiting certain enzymes and signaling pathways in the body. In anti-inflammatory and anti-tumor studies, it has been shown to inhibit the expression of certain cytokines and growth factors. In herbicidal and insecticidal studies, it has been shown to inhibit the activity of certain enzymes involved in plant and insect metabolism.
Biochemical and Physiological Effects:
4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole has been shown to have various biochemical and physiological effects in different studies. In anti-inflammatory studies, it has been shown to reduce the production of inflammatory cytokines and prostaglandins. In anti-tumor studies, it has been shown to induce apoptosis in cancer cells. In herbicidal and insecticidal studies, it has been shown to inhibit the growth and development of plants and insects.

Advantages and Limitations for Lab Experiments

One advantage of using 4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole in lab experiments is its high purity and stability, which allows for consistent and reproducible results. However, one limitation is its potential toxicity, which requires careful handling and disposal.

Future Directions

There are several future directions for the study of 4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole. In medicine, it could be further investigated for its potential as a therapeutic agent for various diseases. In agriculture, it could be explored for its potential as a safer and more effective alternative to current herbicides and insecticides. In material science, it could be used as a building block for the synthesis of new materials with unique properties. Overall, the potential applications of 4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole make it a promising compound for further research.

Scientific Research Applications

4-chloro-1-[(2-naphthyloxy)acetyl]-1H-pyrazole has been extensively studied for its potential applications in various fields. In medicine, it has been investigated for its anti-inflammatory, anti-tumor, and anti-microbial properties. In agriculture, it has been tested as a potential herbicide and insecticide. In material science, it has been explored for its ability to act as a corrosion inhibitor and as a building block for the synthesis of new materials.